6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride

• IUPAC Name: 8,9-dihydro-7H-benzo[7]annulene-6-sulfonyl chloride
• InChI: InChI=1S/C11H11ClO2S/c12-15(13,14)11-7-3-6-9-4-1-2-5-10(9)8-11/h1-2,4-5,8H,3,6-7H2
• InChI Key: ILHLUDARNCAVJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C=C(C1)S(=O)(=O)Cl
• Molecular Formula: C11H11ClO2S
• Molecular Weight: 242.72 g/mol

Description

• Monoisotopic Mass : 242.016830 Da

Scientific Research Applications

Chemical Reactions and Synthesis

• Alkylation and Oxidation Studies : The compound 6,7-Dihydro-5H-dibenzo[b,g][1,5]thiazocine, a related chemical structure, shows unique behaviors in methylation and oxidation reactions, leading to various derivatives such as sulfoxides, N-oxides, and sulfones. This study indicates the potential of similar compounds like 6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride in diverse chemical transformations (Ohkata, Takee, & Akiba, 1985).

• Synthetic Methods for Annulenes : Research on 1,6-diacetylcyclohepta-1,3,5-triene and its reaction with Grignard reagents to produce various annulenes, including methods that could potentially apply to 6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride, offers a pathway for synthesizing substituted annulenes (Kuroda et al., 2000).

Structural and Molecular Studies

• Structural Analysis of Related Compounds : The crystal and molecular structure analysis of 4,10b-Methano-8H-benzo[ab]cyclodecen-8-one, another annulene derivative, provides insights into the structural properties that could be relevant for 6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride. Understanding such structures is crucial for predicting reactivity and potential applications (Yahashi, Shimanouchi, & Sasada, 1973).

Catalytic and Synthetic Applications

• Iron-Catalyzed Cyclization : The study on iron(III) chloride and diorganyl diselenide-promoted cyclization of 1-benzyl-2-alkynylbenzenes to synthesize benzo[7]annulenes suggests a possible catalytic role for 6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride in similar cyclization reactions, potentially leading to new heterocyclic compounds (Prochnow, Back, & Zeni, 2016).

Other Applications

• Copper-Catalyzed Cyclization : A method involving copper-catalyzed cyclization of enynes with aromatic sulfonyl chlorides, related to 6,7-Dihydro-5H-benzo[7]annulene-8-sulfonyl chloride, allows access to specific compounds, highlighting potential synthetic applications (Liu et al., 2014).